N-(6-methylbenzo[d]thiazol-2-yl)-2-((1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(6-methyl-1,3-benzothiazol-2-yl)-2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C21H16N6OS2/c1-13-7-8-16-17(9-13)30-21(25-16)26-18(28)11-29-20-15-10-24-27(19(15)22-12-23-20)14-5-3-2-4-6-14/h2-10,12H,11H2,1H3,(H,25,26,28)
• InChI Key: NCFFBPINFBHVIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)CSC3=NC=NC4=C3C=NN4C5=CC=CC=C5
• Molecular Formula: C21H16N6OS2
• Molecular Weight: 432.5 g/mol

Description

N-(6-methylbenzo[d]thiazol-2-yl)-2-((1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H16N6OS2 and its molecular weight is 432.52. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Research has shown that derivatives structurally related to N-(6-methylbenzo[d]thiazol-2-yl)-2-((1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide have been synthesized and tested for their anticancer activity. For instance, compounds with modifications on the pyrimidine ring demonstrated appreciable cancer cell growth inhibition against several cancer cell lines, highlighting their potential as anticancer agents (Al-Sanea et al., 2020). Similarly, fluoro-substituted benzo[b]pyran derivatives, showing anticancer activity at low concentrations against lung, breast, and CNS cancer cell lines, suggest a broad applicability in cancer treatment research (Hammam et al., 2005).

Synthesis and Biological Activity

Various studies have focused on synthesizing novel heterocyclic compounds and evaluating their biological activities. For example, thiazolo[3,2-a]pyrimidinones have been synthesized using N-aryl-2-chloroacetamides, demonstrating the potential for diverse biological applications (Janardhan et al., 2014). Moreover, the synthesis of polyfunctionally substituted heterocyclic compounds derived from cyanoacetamide precursors showed high antitumor activities, indicating their significance in medicinal chemistry (Shams et al., 2010).

Antimicrobial Activity

Compounds incorporating the antipyrine moiety, synthesized from key intermediates like cyanoacetamide, have been tested and found to possess antimicrobial properties. This highlights their potential in developing new antimicrobial agents (Bondock et al., 2008). Another study synthesized N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives, which were assessed for their anti-inflammatory activity, demonstrating the chemical versatility and potential therapeutic applications of these compounds (Sunder et al., 2013).